Cas no 77208-07-2 (Acetic acid, mercapto-,2,2-dimethyl-1,3-propanediyl ester (9CI))

• Product name: Acetic acid, mercapto-,2,2-dimethyl-1,3-propanediyl ester (9CI)
• CAS No: 77208-07-2
• MF: C₉H₁₆O₄S₂
• MW: 252.35094
• CID: 563723
• PubChem ID: 96286

Acetic acid, mercapto-,2,2-dimethyl-1,3-propanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, mercapto-,2,2-dimethyl-1,3-propanediyl ester (9CI)
• [2,2-dimethyl-3-(2-sulfanylacetyl)oxypropyl] 2-sulfanylacetate
• 2,2-dimethyl-1,3-propanediyl bis(mercaptoacetate)
• 2,2-dimethylpropane-1,3-diyl bis(sulfanylacetate)
• AC1L3W4Q
• AC1Q1NM2
• AC1Q6332
• AG-H-08552
• CTK5E4031
• NSC65469
• DTXSID90227961
• 77208-07-2
• UNII-FCG8772UE3
• EINECS 278-641-2
• SCHEMBL98651
• NSC 65469
• Acetic acid, mercapto-, 2,2-dimethyl-1,3-propanediyl ester
• FCG8772UE3
• NSC-65469
• NS00037891

• Inchi： InChI=1S/C9H16O4S2/c1-9(2,5-12-7(10)3-14)6-13-8(11)4-15/h14-15H,3-6H2,1-2H3
• InChI Key： OSYHEIYTVIDDPX-UHFFFAOYSA-N
• SMILES： CC(C)(COC(=O)CS)COC(=O)CS

Computed Properties

• Exact Mass: 252.04908
• Monoisotopic Mass: 252.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 366.1°C at 760 mmHg
• Flash Point: 256.5°C
• Refractive Index: 1.506
• PSA: 52.6
• LogP: 0.95860